Cas no 442553-70-0 (N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide)

N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide structure
442553-70-0 structure
Product Name:N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide
CAS No:442553-70-0
MF:C25H19Cl2N3O5S2
MW:576.4714615345
CID:6462231
PubChem ID:3640973
Update Time:2024-01-06

N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide Chemical and Physical Properties

Names and Identifiers

    • N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide
    • C25H19Cl2N3O5S2
    • N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide
    • SR-01000492034-1
    • Oprea1_295344
    • 6-N,8-N-bis(5-chloro-2-methylphenyl)-2-oxo-1H-benzo[cd]indole-6,8-disulfonamide
    • Oprea1_705068
    • SR-01000492034
    • F0808-1666
    • 442553-70-0
    • N6,N8-bis(5-chloro-2-methylphenyl)-2-oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide
    • AKOS002375863
    • EU-0011381
    • Inchi: 1S/C25H19Cl2N3O5S2/c1-13-6-8-15(26)10-19(13)29-36(32,33)21-12-22(24-23-17(21)4-3-5-18(23)25(31)28-24)37(34,35)30-20-11-16(27)9-7-14(20)2/h3-12,29-30H,1-2H3,(H,28,31)
    • InChI Key: UUSYZGSDAVIDDL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)NS(C1=CC(=C2C=CC=C3C(NC1=C23)=O)S(NC1C=C(C=CC=1C)Cl)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 575.0143185g/mol
  • Monoisotopic Mass: 575.0143185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 138Ų

N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide Pricemore >>

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N9,N11-bis(5-chloro-2-methylphenyl)-3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4,6,8(12),9-pentaene-9,11-disulfonamide
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